N-cyclopropyl-7-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine

• IUPAC Name: N-cyclopropyl-7-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine
• InChI: InChI=1S/C13H16FNO/c14-9-3-6-13-11(8-9)12(2-1-7-16-13)15-10-4-5-10/h3,6,8,10,12,15H,1-2,4-5,7H2
• InChI Key: HMXNIAZAJXTPHH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C=CC(=C2)F)OC1)NC3CC3
• Molecular Formula: C13H16FNO
• Molecular Weight: 221.27 g/mol

Description

N-cyclopropyl-7-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine, also known as CP-547,632, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

Cancer Therapeutic Potential

N-cyclopropyl-7-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine and its analogs have garnered attention for their potential therapeutic applications in cancer treatment. A series of bioisosteric benzannelated seven-membered 5-FU O,N-acetals, which include compounds structurally related to N-cyclopropyl-7-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine, were tested against the MCF-7 human breast cancer cell line. These compounds showed promising antitumoral properties by provoking a G0/G1-phase cell cycle arrest and inducing apoptosis in breast cancer cells, indicating their potential as effective cancer therapies (Espinosa, Marchal, Aránega, Gallo, Aiello, & Campos, 2005). Another study highlighted the synthesis and biological activities of similar compounds, underlining their potent apoptotic induction capabilities, which surpass those of paclitaxel (Taxol), and their lack of toxicity in mice after prolonged treatment. This suggests a promising avenue for the development of new, effective cancer treatments with minimal side effects (Campos, Saniger, Marchal, Aiello, Súarez, Boulaiz, Aránega, Gallo, & Espinosa, 2005).

Synthesis of Novel Heterocycles

Research into the synthesis of novel heterocycles using N-cyclopropyl-7-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine derivatives has demonstrated their utility in creating a diverse range of biologically relevant compounds. Techniques such as [1,5]-hydride shift/7-endo cyclization sequences have been employed to transform 2-(aryl)cyclopropane 1,1-diester derivatives into 1-benzazepines, showcasing the flexibility of these compounds in synthetic chemistry applications (Suh, Kwon, & Kim, 2017). Additionally, a study on multi-component condensation (MCC)/SNAr methodology reported the synthesis of arrays of indazolinones, benzazepines, and benzoxazepines, further illustrating the potential of these compounds in the discovery and development of new pharmaceuticals (Tempest, Ma, Kelly, Jones, & Hulme, 2001).